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Compound of Interest

Compound Name: Norstictic Acid

Cat. No.: B034657 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety protocols and logistical

information for the handling and disposal of Norstictic Acid, a bioactive metabolite derived

from lichens. By adhering to these procedural steps, you can mitigate risks and ensure

operational integrity.

Norstictic acid is a naturally occurring depsidone with established antimicrobial and antitumor

properties.[1] Studies have shown its cytotoxic effects against various cancer cell lines,

indicating its potent biological activity.[2][3] While formal hazard classifications are not readily

available, its bioactivity necessitates a cautious approach to handling.[4] This compound is

intended for research use only and is not for diagnostic or therapeutic applications.[1]

Essential Personal Protective Equipment (PPE)
When handling Norstictic Acid, particularly in its powdered form, a comprehensive PPE

strategy is crucial to prevent exposure through inhalation, skin contact, or eye contact.

Eye and Face Protection: Always wear chemical safety goggles that provide a complete seal

around the eyes. For operations with a higher risk of splashes or dust generation, a full-face

shield should be worn in addition to safety goggles.

Skin Protection:
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Lab Coat: A full-length laboratory coat, preferably with elastic cuffs, must be worn to

protect street clothes and skin from contamination.

Gloves: Chemical-resistant gloves are mandatory. Given that Norstictic Acid is often

dissolved in solvents like DMSO or ethanol, select gloves rated for the specific solvent

being used.[5][6] Always inspect gloves for any signs of degradation or perforation before

use and practice proper glove removal techniques to avoid contaminating your hands.

Respiratory Protection: When handling Norstictic Acid as a powder or when aerosolization

is possible, a NIOSH-approved respirator is essential. Work should be conducted within a

certified chemical fume hood or a ventilated enclosure to minimize inhalation risk.

Operational Plan: From Receipt to Disposal
A structured operational plan ensures that Norstictic Acid is handled safely and consistently

throughout the experimental workflow.

1. Preparation and Handling:

Designated Area: All work with Norstictic Acid should be performed in a designated area,

such as a chemical fume hood, to contain any dust or vapors.[7]

Good Hygiene: Always wash hands thoroughly with soap and water after handling the

compound, before leaving the lab, and before eating or drinking.[8]

Weighing: When weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure to prevent the inhalation of fine particles.

Solution Preparation: Norstictic acid is soluble in solvents such as DMSO, ethanol, and

methanol.[5][6] When preparing solutions, add the solvent to the pre-weighed solid slowly to

avoid splashing.

2. Storage:

Container: Keep the Norstictic Acid container tightly closed when not in use.[9]

Location: Store in a cool, dry, and well-ventilated area, away from direct sunlight and

incompatible materials.[9] The storage location should be clearly labeled.
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3. Spill Response:

Evacuate: In case of a significant spill, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills of the solid, gently cover with an absorbent material to avoid

raising dust, then carefully scoop into a labeled waste container. For liquid spills, absorb with

an inert material (e.g., vermiculite or sand) and place in a sealed container for disposal.[7]

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Disposal Plan
All waste materials contaminated with Norstictic Acid, including unused compound,

contaminated PPE, and spill cleanup materials, must be treated as hazardous chemical waste.

Waste Collection: Collect all Norstictic Acid waste in clearly labeled, sealed, and leak-proof

containers.

Regulatory Compliance: Dispose of the waste in accordance with all applicable federal,

state, and local environmental regulations.[8] Do not dispose of Norstictic Acid down the

drain or in the regular trash.[9]

Quantitative Data and Physical Properties
The following table summarizes the key physical and chemical properties of Norstictic Acid.
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Property Data

CAS Number 571-67-5

Molecular Formula C₁₈H₁₂O₉

Molecular Weight 372.3 g/mol

Appearance Solid

Solubility Soluble in DMF, DMSO, Ethanol, Methanol

Purity (Typical) ≥95%

[1][5][6][10]

Experimental Workflow Visualization
The following diagram illustrates the standard operational procedure for safely handling

Norstictic Acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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